Cas no 6704-68-3 (8H-6,11b-Methanofuro[2,3-c]pyrido[1,2-a]azepin-2(6H)-one,9,10,11,11a-tetrahydro-, (6R,11aS,11bR)-)

• Product Name: 8H-6,11b-Methanofuro[2,3-c]pyrido[1,2-a]azepin-2(6H)-one,9,10,11,11a-tetrahydro-, (6R,11aS,11bR)-
• CAS No: 6704-68-3
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 513685
• PubChem ID: 928095
• Update Time: 2025-04-19

8H-6,11b-Methanofuro[2,3-c]pyrido[1,2-a]azepin-2(6H)-one,9,10,11,11a-tetrahydro-, (6R,11aS,11bR)- Chemical and Physical Properties

Names and Identifiers

• 8H-6,11b-Methanofuro[2,3-c]pyrido[1,2-a]azepin-2(6H)-one,9,10,11,11a-tetrahydro-, (6R,11aS,11bR)-
• virosecurinine
• SR-01000721464-6
• (6R,11AS,11BR)-9,10,11,11A-TETRAHYDRO-8H-6,11B-METHANOFURO(2,3-C)PYRIDO(1,2-A)AZEPIN-2(6H)-ONE
• AC-34984
• 2.ALPHA.,7.ALPHA.-SECURININE
• AKOS025401340
• Securinan-11-one, (2alpha,7beta,9beta)-
• (+)-Virosecurinine
• SR-01000721464-5
• 8H-6,11B-METHANOFURO(2,3-C)PYRIDO(1,2-A)AZEPIN-2(6H)-ONE, 9,10,11,11A-TETRAHYDRO-, (6R-(6.ALPHA.,11A.BETA.,11B.ALPHA.))-
• D05X6H4208
• UNII-D05X6H4208
• NSC-107414
• 8H-6,11B-METHANOFURO(2,3-C)PYRIDO(1,2-A)AZEPIN-2(6H)-ONE, 9,10,11,11A-TETRAHYDRO-, (6R,11AS,11BR)-
• 6704-68-3
• (1R,2S,8R)-14-oxa-7-azatetracyclo[6.6.1.01,11.02,7]pentadeca-9,11-dien-13-one
• SECURINAN-11-ONE, (2.ALPHA.,7.BETA.,9.BETA.)-
• SR-01000721464-4
• HMS2208H24
• CHEMBL1495075
• D-SECURININE
• (2-alpha,7-beta,9-beta)-Securinan-11-one
• DTXSID901316136
• SR-01000721464
• AC-11202
• 2-alpha,7-alpha-Securinine
• Virosecurinin
• Securinan-11-one, (2-alpha,7-beta,9-beta)-
• MLS000574925
• SMR000156309
• NSC 107414

• Inchi： 1S/C13H15NO2/c15-12-7-9-4-5-10-8-13(9,16-12)11-3-1-2-6-14(10)11/h4-5,7,10-11H,1-3,6,8H2/t10-,11-,13+/m0/s1
• InChI Key： SWZMSZQQJRKFBP-GMXVVIOVSA-N
• SMILES： O1C(C=C2C=C[C@H]3C[C@@]12[C@@H]1CCCCN13)=O

Computed Properties

• Exact Mass: 217.11035
• Monoisotopic Mass: 217.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 459°C at 760 mmHg
• Flash Point: 197°C
• Refractive Index: 1.633
• PSA: 29.54
• LogP: 1.34290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines Indolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines